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Compound of Interest

Compound Name: 1,3-Bis(6-aminohexyl)urea

Cat. No.: B15186321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety-related information for 1,3-
Bis(6-aminohexyl)urea (CAS No. 13176-67-5). A comprehensive, official Safety Data Sheet

(SDS) containing detailed toxicological and handling data was not publicly available at the time

of this writing. This guide should be used for informational purposes and as a supplement to,

not a replacement for, a thorough risk assessment and adherence to standard laboratory safety

protocols.

Chemical Identification and Physical Properties
Proper identification and understanding of the physical and chemical properties of a compound

are fundamental to its safe handling. The available data for 1,3-Bis(6-aminohexyl)urea is

summarized below.
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Identifier Value

IUPAC Name 1,3-bis(6-aminohexyl)urea

Synonyms
6,6'-Ureylenebishexylamine, N,N'-bis(6-

aminohexyl)urea

CAS Number 13176-67-5[1]

Molecular Formula C13H30N4O[1]

Molecular Weight 258.40 g/mol [1]

Computed XLogP3 0.3

Further physical properties such as melting point, boiling point, and density are not consistently

reported in publicly available databases.[1]

Toxicological Data Summary
Detailed toxicological studies for 1,3-Bis(6-aminohexyl)urea are not readily found in the public

domain. For a research chemical of this nature, a comprehensive safety evaluation would

typically involve the experimental protocols listed in the table below. Professionals handling this

substance should operate under the assumption that it is potentially hazardous in the absence

of specific data.
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Toxicological Endpoint Typical Experimental Protocol Overview

Acute Oral Toxicity

Determination of the LD50 (median lethal dose)

in a relevant animal model (e.g., rat) following a

single oral administration. Observation for signs

of toxicity and mortality over a set period (e.g.,

14 days).

Dermal Irritation/Corrosion

Application of the substance to the skin of a test

animal (e.g., rabbit) under a semi-occlusive

dressing. The site is observed for signs of

erythema (redness) and edema (swelling) at

specified intervals.

Eye Irritation/Corrosion

Instillation of the substance into the conjunctival

sac of one eye of a test animal (e.g., rabbit).

The eye is examined for effects on the cornea,

iris, and conjunctiva at specific time points.

Mutagenicity (Ames Test)

An in vitro assay using strains of Salmonella

typhimurium with mutations in the histidine

synthesis pathway. The test evaluates the

substance's ability to cause reverse mutations in

the presence and absence of metabolic

activation.

Skin Sensitization

A test to determine the potential of a substance

to induce a delayed hypersensitivity reaction.

Common methods include the local lymph node

assay (LLNA) in mice, which measures

lymphocyte proliferation in the draining lymph

nodes.

Experimental and Safety Workflows
The following diagrams illustrate generalized workflows for handling research chemicals and

responding to laboratory incidents. These are not specific to 1,3-Bis(6-aminohexyl)urea but

represent standard best practices.
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Pre-Experiment Planning

Experiment Execution

Post-Experiment

Consult available literature
and safety information

Conduct a formal
risk assessment

Identify necessary engineering controls
(e.g., fume hood)

Select appropriate Personal
Protective Equipment (PPE)

Prepare workspace and
verify safety equipment

Proceed to experiment

Handle chemical within
engineering controls

Follow established
experimental protocol

Decontaminate workspace
and equipment

Segregate and label
waste for disposal

Follow institutional waste
disposal procedures

Click to download full resolution via product page

Caption: A generalized workflow for handling research chemicals.
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Personnel Exposure Event
(Skin/Eye Contact, Inhalation)

Ensure scene is safe
for responders

Remove victim from
exposure source

Administer First Aid
(e.g., flush skin/eyes for 15 min)

Notify supervisor and
Emergency Services (if required)

Provide SDS (if available)
to medical personnel

Complete incident report

Click to download full resolution via product page

Caption: A logical relationship for a personnel exposure response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide on the Safety Profile of 1,3-Bis(6-
aminohexyl)urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186321#1-3-bis-6-aminohexyl-urea-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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